Cas no 93652-23-4 (3-Pentanone, 1,5-bis(4-hydroxyphenyl)-)

3-Pentanone, 1,5-bis(4-hydroxyphenyl)- Properties

Names and Identifiers

• 3-Pentanone, 1,5-bis(4-hydroxyphenyl)-
• 1,5-bis(4-hydroxyphenyl)-3-Pentanone
• 1,5-bis(4-hydroxyphenyl)pentan-3-one
• 93652-23-4
• 3-Pentanone,1,5-bis(4-hydroxyphenyl)-
• P16867
• DTXSID30443825
• 1,5-bis-(4-hydroxyphenyl)-3-pentanone
• SCHEMBL8108885
• SFXSTVONLYIKNU-UHFFFAOYSA-N
• +Expand

• InChIKey： SFXSTVONLYIKNU-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H18O3/c18-15-7-1-13(2-8-15)5-11-17(20)12-6-14-3-9-16(19)10-4-14/h1-4,7-10,18-19H,5-6,11-12H2
• SMILES： C1=CC(=CC=C1CCC(=O)CCC2=CC=C(C=C2)O)O

Computed Properties

• Exact Mass: 270.125594432g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 270.125594432g/mol
• Heavy Atom Count: 20
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 57.5Ų